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Compound of Interest

5-Bromo-1,2,3,4-
Compound Name: ] o
tetrahydroisoquinoline

Cat. No.: B049506

Essential Safety and Handling Guide for 5-Bromo-
1,2,3,4-tetrahydroisoquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 5-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS No. 81237-69-6). Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk. This
compound is harmful if swallowed or inhaled and causes skin and serious eye irritation.[1]

Hazard Identification and Classification

A summary of the key hazard information is provided in the table below.
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

H302: Harmful if

Acute toxicity, oral Warning
swallowed[1]
Acute toxicity, ] H332: Harmful if
_ _ Warning _
inhalation inhaled[1]
Skin ] H315: Causes skin
o Warning o
corrosion/irritation irritation[1][2]
Serious eye ] H319: Causes serious
N Warning N
damage/eye irritation eye irritation[1][2]
Specific target organ
o ) ] H335: May cause
toxicity, single Warning

exposure

respiratory irritation[2]

Operational Plan: Handling Procedures

Follow these step-by-step procedures to ensure the safe handling of 5-Bromo-1,2,3,4-

tetrahydroisoquinoline.

[EEN

N

. Engineering Controls:

Work in a well-ventilated area.[3]

. Personal Protective Equipment (PPE):

Use a chemical fume hood for all manipulations of the solid compound and its solutions.

Ensure safety shower and eyewash stations are readily accessible.

The following table outlines the minimum required PPE.
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Body Part Required PPE Specifications

Nitrile or neoprene gloves are

recommended. Always inspect

Hands Chemical-resistant gloves ] ]
gloves for integrity before use.
[4]
Goggles are required when
Safety glasses with side there is a splash hazard. A
Eyes/Face shields or chemical splash face shield should be worn in
goggles. conjunction with goggles for
maximum protection.[5][6]
A fully buttoned lab coat is
Body Laboratory coat }
required.
Required when handling large
gquantities or when engineering
Respiratory NIOSH-approved respirator controls are not sufficient. Use

a respirator with an organic
vapor cartridge.[4][7][8]

3. Handling Protocol:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
e Avoid contact with skin and eyes.[9]

e Wash hands thoroughly after handling.[3]

o Keep containers tightly closed when not in use.[3][10]

e Store in a cool, dry, and well-ventilated place.[3][10] The recommended storage temperature
is 2-8°C, protected from light.[11]

Disposal Plan: Waste Management

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.
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1. Waste Collection:

e Collect all waste containing 5-Bromo-1,2,3,4-tetrahydroisoquinoline in a designated,
properly labeled, and sealed container.

e Do not mix with other incompatible waste streams.
2. Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[10]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling 5-Bromo-
1,2,3,4-tetrahydroisoquinoline.
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Skin/Eye Contact Hazard

Workflow for Handling 5-Bromo-1,2,3,4-tetrahydroisoquinoline
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Caption: A flowchart outlining the safe handling and disposal procedures for 5-Bromo-1,2,3,4-
tetrahydroisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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